Cas no 2580239-38-7 (Tert-butyl N-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)carbamate)

• Product Name: Tert-butyl N-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)carbamate
• CAS No: 2580239-38-7
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• MDL: MFCD33020754
• CID: 5662678
• PubChem ID: 155859023
• Update Time: 2025-06-23

Tert-butyl N-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2580239-38-7
• Tert-butyl N-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)carbamate
• EN300-27703327

• MDL： MFCD33020754
• Inchi： 1S/C16H26N2O3/c1-15(2,3)10-7-8-12-11(9-10)13(18-21-12)17-14(19)20-16(4,5)6/h10H,7-9H2,1-6H3,(H,17,18,19)
• InChI Key： YNKSTLYKPCOYGP-UHFFFAOYSA-N
• SMILES： O1C2=C(C(NC(=O)OC(C)(C)C)=N1)CC(CC2)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl N-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)carbamate

Tert-butyl N-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)carbamate: A Comprehensive Overview

The compound with CAS No 2580239-38-7, known as Tert-butyl N-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)carbamate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a tert-butyl group and a benzoxazole ring system. The benzoxazole moiety is particularly notable for its aromatic stability and versatility in chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Its carbamate functional group makes it highly reactive under specific conditions, enabling it to participate in a wide range of chemical transformations. Researchers have explored its use in the synthesis of bioactive molecules, where its ability to form stable bonds with other functional groups has proven invaluable.

The synthesis of Tert-butyl N-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)carbamate involves a multi-step process that requires precise control over reaction conditions. The use of catalytic agents and advanced purification techniques ensures the high purity of the final product. This compound has also been studied for its potential in polymer chemistry, where its ability to act as a cross-linking agent has shown promise in creating novel materials with enhanced mechanical properties.

In terms of applications, this compound has found significant use in the pharmaceutical industry. Its benzoxazole ring system is known to exhibit anti-inflammatory and antioxidant properties, making it a valuable component in drug development. Recent research has also explored its role in the synthesis of nanomaterials, where its structural integrity contributes to the creation of highly stable nanoparticles.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity and biodegradability under certain conditions. This makes it a safer alternative to other compounds with similar functionalities but higher environmental risks. Its tert-butyl groups further enhance its stability and resistance to degradation.

Looking ahead, the future of Tert-butyl N-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)carbamate lies in its potential for innovative applications across multiple disciplines. Its unique combination of structural features and reactivity positions it as a key player in the development of next-generation materials and medicines.